molecular formula C17H11F3N6OS B2693278 N-((6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)-6-(trifluoromethyl)nicotinamide CAS No. 2034533-85-0

N-((6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)-6-(trifluoromethyl)nicotinamide

Cat. No. B2693278
CAS RN: 2034533-85-0
M. Wt: 404.37
InChI Key: XEFNICRDNKTAPS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-((6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)-6-(trifluoromethyl)nicotinamide is a useful research compound. Its molecular formula is C17H11F3N6OS and its molecular weight is 404.37. The purity is usually 95%.
BenchChem offers high-quality N-((6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)-6-(trifluoromethyl)nicotinamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)-6-(trifluoromethyl)nicotinamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anti-Asthmatic Activities

A study on condensed-azole derivatives, including similar [1,2,4]triazolo[4,3-b]pyridazin compounds, has shown their potential in treating asthma and other respiratory diseases. The specific structure-activity relationships in these compounds were explored, suggesting potential for significant value in respiratory disease treatment (Kuwahara et al., 1997).

Antioxidant and Anticancer Properties

Research on triazolo-thiadiazoles, closely related to the compound , has revealed their potent antioxidant and anticancer properties. These compounds displayed significant cytotoxic effects on hepatocellular carcinoma cell lines, suggesting their potential as effective anticancer agents (Sunil et al., 2010).

Synthesis and Structural Studies

A study focused on the synthesis of biologically important 1,2,4-triazolo[1,5-a]pyridines, which are structurally similar to the compound . This research provides insights into the metal-free synthesis and structural analysis of these compounds, which could be relevant for the development of new pharmaceuticals (Zheng et al., 2014).

Antiviral Activity

A study on 6-phenyl-[1,2,4]triazolo[4,3-b]pyridazine derivatives demonstrated promising antiviral activity against hepatitis A virus. This suggests the potential of similar compounds, like the one , in the development of antiviral medications (Shamroukh & Ali, 2008).

Cardiovascular Applications

Compounds including 1,2,4-triazolo[1,5-a]pyrimidines, structurally related to the compound in focus, have been studied for their potential in treating cardiovascular diseases. One such compound demonstrated significant coronary vasodilating and antihypertensive activities, suggesting potential applications in cardiovascular therapeutics (Sato et al., 1980).

properties

IUPAC Name

N-[(6-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]-6-(trifluoromethyl)pyridine-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H11F3N6OS/c18-17(19,20)13-5-3-10(8-21-13)16(27)22-9-15-24-23-14-6-4-11(25-26(14)15)12-2-1-7-28-12/h1-8H,9H2,(H,22,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XEFNICRDNKTAPS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CSC(=C1)C2=NN3C(=NN=C3CNC(=O)C4=CN=C(C=C4)C(F)(F)F)C=C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H11F3N6OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

404.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-((6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)-6-(trifluoromethyl)nicotinamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.